3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The imidazolidine-2,4-dione scaffold is a crucial moiety in medicinal chemistry, involved in various biological activities. The focus here is on a specific derivative with potential applications in various fields, excluding its drug usage and side effects.
Synthesis Analysis
Efficient synthesis methods for imidazolidine-2,4-dione derivatives involve microwave-assisted procedures and regio-controlled nucleophilic attacks, highlighting innovative approaches to obtaining these compounds with high yield and purity (Brouillette et al., 2007), (Brouillette et al., 2009).
Molecular Structure Analysis
The X-ray crystallography technique is instrumental in elucidating the molecular structures, revealing distinct conformations and interactions within the crystal lattice, offering deep insights into the molecular geometry and stability of imidazolidine-2,4-dione derivatives (Mague et al., 2014), (Abdel-Aziz et al., 2016).
Chemical Reactions and Properties
Research on imidazolidine-2,4-dione derivatives often focuses on their reactivity and potential for further functionalization. Studies have demonstrated various nucleophilic reactions, showcasing the versatility of these compounds in synthetic chemistry (Shimizu et al., 1986).
Physical Properties Analysis
The physical properties, such as solubility and crystallinity, play a crucial role in the practical applications of these compounds. Detailed studies on their crystalline forms and solubility characteristics are essential for understanding and manipulating their behavior in various environments.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental aspects that influence the applications of imidazolidine-2,4-dione derivatives. Research on their corrosion inhibition capabilities and interaction with metals provides insights into their potential industrial applications (Elbarki et al., 2020).
Mechanism of Action
properties
IUPAC Name |
3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c26-19-14-23-21(28)25(19)15-20(27)24-13-7-12-22(16-24,17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-6,8-11H,7,12-16H2,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPAJSDJCCVECBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN2C(=O)CNC2=O)(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.